Cas no 1261566-81-7 (2,4'-Dibromo-2'-hydroxypropiophenone)

• Product name: 2,4'-Dibromo-2'-hydroxypropiophenone
• CAS No: 1261566-81-7
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4938469

2,4'-Dibromo-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,4'-Dibromo-2'-hydroxypropiophenone

• Inchi： 1S/C9H8Br2O2/c1-5(10)9(13)7-3-2-6(11)4-8(7)12/h2-5,12H,1H3
• InChI Key： WFLHUSBDDYEOKO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1O)Br)=O

Computed Properties

• Exact Mass: 307.88706 g/mol
• Monoisotopic Mass: 305.88910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.97
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Additional information on 2,4'-Dibromo-2'-hydroxypropiophenone

Recent Advances in the Study of 2,4'-Dibromo-2'-hydroxypropiophenone (CAS: 1261566-81-7)

2,4'-Dibromo-2'-hydroxypropiophenone (CAS: 1261566-81-7) is a brominated aromatic ketone that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, providing a deeper understanding of its pharmacological potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2,4'-Dibromo-2'-hydroxypropiophenone, highlighting its efficient production via bromination of 2'-hydroxypropiophenone under controlled conditions. The researchers emphasized the compound's stability and purity, which are critical for its use in biological assays. The study also reported a yield optimization strategy that could facilitate large-scale production for further research and potential industrial applications.

In terms of biological activity, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 2,4'-Dibromo-2'-hydroxypropiophenone exhibits potent inhibitory effects against certain kinase enzymes involved in inflammatory pathways. The compound's unique bromination pattern was found to enhance its binding affinity to the active sites of these kinases, suggesting its potential as a lead compound for developing anti-inflammatory agents. Molecular docking studies further supported these findings, revealing key interactions between the compound and target proteins.

Another significant development was reported in a 2024 study published in ACS Chemical Biology, where 2,4'-Dibromo-2'-hydroxypropiophenone was evaluated for its anticancer properties. The study revealed that the compound induces apoptosis in cancer cell lines by modulating oxidative stress pathways. Notably, the researchers identified a dose-dependent cytotoxic effect, with minimal impact on normal cells, indicating a favorable therapeutic window. These findings underscore the compound's potential as a candidate for further preclinical evaluation.

Despite these promising results, challenges remain in the clinical translation of 2,4'-Dibromo-2'-hydroxypropiophenone. A review article in Current Opinion in Chemical Biology (2024) highlighted the need for more comprehensive pharmacokinetic and toxicological studies to assess its safety and efficacy in vivo. Additionally, the article called for structural optimization to improve bioavailability and reduce potential off-target effects.

In conclusion, recent research on 2,4'-Dibromo-2'-hydroxypropiophenone (CAS: 1261566-81-7) has shed light on its synthetic accessibility, biological activities, and therapeutic potential. While further studies are needed to address existing challenges, the compound's unique properties make it a promising candidate for drug development in inflammation and oncology. Future research should focus on advancing its preclinical profile and exploring its mechanisms of action in greater detail.